Cas no 162640-69-9 (1H-Pyrazole-4-carbonyl chloride, 3,5-dichloro-1-methyl-)

• Product Name: 1H-Pyrazole-4-carbonyl chloride, 3,5-dichloro-1-methyl-
• CAS No: 162640-69-9
• MF: C₅H₃Cl₃N₂O
• MW: 213.449117898941
• CID: 1342551
• PubChem ID: 22169499
• Update Time: 2025-04-20

1H-Pyrazole-4-carbonyl chloride, 3,5-dichloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonyl chloride, 3,5-dichloro-1-methyl-
• 3,5-dichloro-1-methylpyrazole-4-carbonyl chloride
• KGVFEWGBMAYCDH-UHFFFAOYSA-N
• SCHEMBL3180569
• DTXSID80623150
• 3,5-dichloro-1-methylpyrazole-4-carboxylic acid chloride
• 162640-69-9
• 1-methyl-3,5-dichloropyrazole-4-carbonyl chloride
• 3,5-Dichloro-1-methyl-1H-pyrazole-4-carbonyl chloride

• Inchi： 1S/C5H3Cl3N2O/c1-10-4(7)2(5(8)11)3(6)9-10/h1H3
• InChI Key： KGVFEWGBMAYCDH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C(=NN1C)Cl

Computed Properties

• Exact Mass: 211.93129
• Monoisotopic Mass: 211.931096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides